molecular formula C11H8O4 B6258353 methyl 4-oxo-4H-chromene-6-carboxylate CAS No. 1174710-07-6

methyl 4-oxo-4H-chromene-6-carboxylate

Cat. No. B6258353
CAS RN: 1174710-07-6
M. Wt: 204.2
InChI Key:
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Description

Methyl 4-oxo-4H-chromene-6-carboxylate (MOC) is a small organic molecule that has been used in a variety of scientific research applications. It is a common synthetic compound with a wide range of uses in the laboratory and in biochemistry. MOC has been used in a variety of studies, including the synthesis of pharmaceuticals, the study of biochemical mechanisms, and the study of physiological effects.

Scientific Research Applications

Methyl 4-oxo-4H-chromene-6-carboxylate has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, the study of biochemical mechanisms, and the study of physiological effects. It has been used in the synthesis of a variety of drugs, including anticonvulsants, anti-inflammatory agents, and anti-cancer agents. It has also been used in the study of biochemical mechanisms, such as the regulation of gene expression, and the study of physiological effects, such as the regulation of blood pressure.

Mechanism of Action

Methyl 4-oxo-4H-chromene-6-carboxylate acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the synthesis of prostaglandins. By inhibiting the activity of COX-2, methyl 4-oxo-4H-chromene-6-carboxylate reduces the production of prostaglandins, which are involved in inflammation, pain, and fever.
Biochemical and Physiological Effects
methyl 4-oxo-4H-chromene-6-carboxylate has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain, as well as reduce fever. It has also been shown to reduce the production of reactive oxygen species, which are involved in oxidative stress. In addition, methyl 4-oxo-4H-chromene-6-carboxylate has been shown to reduce the risk of cardiovascular disease, and to reduce the risk of certain cancers.

Advantages and Limitations for Lab Experiments

Methyl 4-oxo-4H-chromene-6-carboxylate has a number of advantages for use in laboratory experiments. It is a highly pure compound, with a yield of up to 99%. It is also relatively easy to synthesize, and can be synthesized from a variety of starting materials. However, there are some limitations to its use in laboratory experiments. methyl 4-oxo-4H-chromene-6-carboxylate is a relatively small molecule, and as such, it may not be suitable for use in larger-scale experiments. In addition, it is not a naturally occurring compound, and as such, its safety and efficacy in humans has not been fully established.

Future Directions

The potential future directions for methyl 4-oxo-4H-chromene-6-carboxylate are numerous. It could be used in the synthesis of a variety of drugs, such as anticonvulsants, anti-inflammatory agents, and anti-cancer agents. It could also be used in the study of the regulation of gene expression and the regulation of blood pressure. In addition, it could be used in the development of new drugs for the treatment of cardiovascular disease and cancer. Finally, it could be used in the study of oxidative stress and the development of new antioxidants.

Synthesis Methods

Methyl 4-oxo-4H-chromene-6-carboxylate can be synthesized from a variety of starting materials, including acetone, acetic acid, and ethyl acetate. The most common method for synthesizing methyl 4-oxo-4H-chromene-6-carboxylate is the Fischer-Speier reaction, which involves the reaction of acetic acid and ethyl acetate in the presence of a catalyst. The reaction produces methyl 4-oxo-4H-chromene-6-carboxylate in a highly pure form, with a yield of up to 99%.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-oxo-4H-chromene-6-carboxylate involves the condensation of 4-hydroxycoumarin with ethyl acetoacetate followed by esterification with methanol and subsequent oxidation to form the desired product.", "Starting Materials": [ "4-hydroxycoumarin", "ethyl acetoacetate", "methanol", "sodium hydroxide", "hydrogen peroxide" ], "Reaction": [ "Step 1: Condensation of 4-hydroxycoumarin with ethyl acetoacetate in the presence of sodium hydroxide to form 4-oxo-4H-chromene-6-carboxylic acid.", "Step 2: Esterification of 4-oxo-4H-chromene-6-carboxylic acid with methanol in the presence of sulfuric acid to form methyl 4-oxo-4H-chromene-6-carboxylate.", "Step 3: Oxidation of methyl 4-oxo-4H-chromene-6-carboxylate with hydrogen peroxide in the presence of acetic acid to form the desired product, methyl 4-oxo-4H-chromene-6-carboxylate." ] }

CAS RN

1174710-07-6

Product Name

methyl 4-oxo-4H-chromene-6-carboxylate

Molecular Formula

C11H8O4

Molecular Weight

204.2

Purity

95

Origin of Product

United States

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